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Compound of Interest

Compound Name: SIS17

Cat. No.: B1146710

For Researchers, Scientists, and Drug Development Professionals: This document provides
immediate, essential safety and logistical information for the handling of SIS17, a selective
histone deacetylase 11 (HDAC11) inhibitor. Adherence to these guidelines is crucial for
ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for SIS17 indicates that the substance does not meet the
classification criteria for hazardous materials under EC Directives, standard laboratory
precautions are still highly recommended to minimize any potential risk.[1] The following
personal protective equipment should be utilized when handling SIS17 in a research setting.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Glasses

Must have side shields to

protect against splashes.

Chemical Splash Goggles

Recommended when handling
solutions of SIS17.

Hand Protection

Chemical-Resistant Gloves

Nitrile or other suitable
material. Inspect for tears or

degradation before use.

Body Protection

Laboratory Coat

Standard lab coat to protect
skin and clothing from potential

contamination.

Respiratory Protection

Fume Hood

All handling of powdered
SIS17 and preparation of
solutions should be conducted
in a certified chemical fume

hood to prevent inhalation.[1]

Operational and Disposal Plan

Proper operational procedures and waste disposal are critical for laboratory safety and

environmental compliance. The following table outlines the key steps for the operational

lifecycle of SIS17, from receipt to disposal.
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Stage

Procedure

Key Considerations

Receiving and Storage

Inspect container upon arrival.
Store at -20°C in a tightly
sealed container.

Note the date of receipt.

Preparation of Solutions

Handle solid compound in a
chemical fume hood.[1] For in
vitro studies, SIS17 is often
dissolved in DMSO.[2] For in
Vivo experiments, a common
vehicle is a mixture of DMSO,
PEG300, Tween-80, and

saline.[2]

Solutions should be freshly
prepared as the compound

can be unstable in solution.[2]

Experimental Use

Follow established laboratory
protocols for cell culture or

animal studies.

Ensure all personnel are
aware of the nature of the

compound.

Spill Cleanup

For small spills, absorb with an
inert material (e.g., vermiculite,
sand). For large spills,
evacuate the area and contact
your institution's Environmental
Health and Safety (EHS)

department.

Wear appropriate PPE during

cleanup.

Waste Disposal

Solid Waste: Collect
contaminated consumables
(e.g., pipette tips, gloves) in a
designated hazardous waste

container.[1]

Do not dispose of in regular

trash.

Liquid Waste: Collect unused
solutions and contaminated
solvents in a separate, labeled

hazardous waste container.[1]

Do not pour down the drain.[1]

Empty Containers: Triple-rinse

the original vial with a suitable

Follow your institution's

guidelines for the disposal of
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solvent. Collect the rinsate as rinsed, empty chemical

hazardous liquid waste. containers.

Final Disposal: Arrange for )
_ _ Ensure all waste containers
pickup and disposal of all )
are properly labeled with the
hazardous waste through your )
o full chemical name and
institution's EHS department.

[1]

associated hazards.

Experimental Protocols

SIS17 is a valuable tool for studying the biological functions of HDAC11. Below are summaries

of common experimental applications.

Cell-Based Assays

» Cell Viability Assay: To assess the cytotoxic effects of SIS17, cancer cell lines (e.g., K562)
can be treated with varying concentrations of SIS17, alone or in combination with other
therapeutic agents like oxaliplatin.[2] Cell viability can be measured using standard methods
such as MTT or CellTiter-Glo assays after a specified incubation period (e.g., 48 hours).[2]

o Western Blot Analysis: To investigate the effect of SIS17 on protein acylation, cells (e.g.,
MCF7) can be treated with SIS17 for a defined period (e.g., 6 hours).[2] Following treatment,
cell lysates are prepared and subjected to SDS-PAGE and western blotting to detect
changes in the acylation status of target proteins, such as SHMT2.[2]

Visualizing Key Processes

To further clarify procedural and biological concepts related to SIS17, the following diagrams
are provided.
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Safe Handling and Disposal Workflow for SIS17
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Caption: A flowchart illustrating the safe handling and disposal workflow for SIS17.
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HDAC11 Signaling Pathway and Inhibition by SIS17
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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SIS17]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-sis17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1146710?utm_src=pdf-custom-synthesis
https://documents.tocris.com/pdfs/tocris_msds/7969_sds.pdf?1754708245
https://www.medchemexpress.com/sis17.html
https://www.benchchem.com/product/b1146710#personal-protective-equipment-for-handling-sis17
https://www.benchchem.com/product/b1146710#personal-protective-equipment-for-handling-sis17
https://www.benchchem.com/product/b1146710#personal-protective-equipment-for-handling-sis17
https://www.benchchem.com/product/b1146710#personal-protective-equipment-for-handling-sis17
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1146710?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

